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Compound of Interest

Compound Name: 3-Chlorocinnamaldehyde

Cat. No.: B1631036

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chlorocinnamaldehyde is an organic compound that is garnering increasing interest within
the scientific community, particularly in the fields of medicinal chemistry and materials science.
Characterized by a chlorinated phenyl group attached to a cinnamaldehyde backbone, this
molecule serves as a versatile intermediate in organic synthesis and exhibits a range of
notable biological activities. This guide provides a comprehensive overview of 3-
chlorocinnamaldehyde, including its chemical and physical properties, synthesis
methodologies, key applications, and safety considerations.

It is important to note that various isomers of chlorocinnamaldehyde exist, each with a unique
CAS number. This guide will focus primarily on 3-chlorocinnamaldehyde, while also
referencing other isomers where relevant.
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Isomer CAS Number
3-Chlorocinnamaldehyde Not explicitly defined in search results
(E)-3-Chlorocinnamaldehyde 56578-37-1[1]
o-Chlorocinnamaldehyde 18365-42-9[2][3]
B-Chlorocinnamaldehyde 40133-53-7[4][5]
2-Chlorocinnamaldehyde 1794-45-2[6]
4-Chlorocinnamaldehyde Not explicitly defined in search results

Core Chemical and Physical Properties

3-Chlorocinnamaldehyde, with the molecular formula CoH7CIO, has a molecular weight of
approximately 166.60 g/mol .[5][7] It typically appears as a colorless to pale yellow liquid.[7]
Key physical and chemical properties are summarized in the table below.

Property Value Source
Molecular Formula CoHsCIO [7]
Molecular Weight 166.60 g/mol [51[7]
Appearance Colorless to pale yellow liquid [7]
Boiling Point 106-120 °C at 0.5 Torr [7]
Melting Point 39°C [7]
Density ~1.192 g/cm?3 [7]
Flash Point 134.9 °C [7]
IUPAC Name 3-(3-chlorophenyl)prop-2-enal [7]

Synthesis of 3-Chlorocinnamaldehyde

The synthesis of 3-chlorocinnamaldehyde can be achieved through various established
organic chemistry reactions. A common method involves the chlorination of cinnamaldehyde.
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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